Cas no 917868-10-1 (Benzenamine, 4-chloro-2,6-dimethoxy-)

• Product Name: Benzenamine, 4-chloro-2,6-dimethoxy-
• CAS No: 917868-10-1
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 783737
• PubChem ID: 14713791
• Update Time: 2025-04-19

Benzenamine, 4-chloro-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2,6-dimethoxy-
• 4-chloro-2,6-dimethoxyaniline
• DTXSID40563280
• SCHEMBL8709585
• 917868-10-1

• Inchi： 1S/C8H10ClNO2/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,10H2,1-2H3
• InChI Key： MWENQFHWRUHAHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)OC)N)OC

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes